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Compound of Interest

Compound Name: (S,R,S)-AHPC-C10-NHBoc

Cat. No.: B12405007 Get Quote

For researchers and professionals in the field of drug development, the responsible

management of chemical reagents is paramount for ensuring laboratory safety and regulatory

compliance. This document provides a comprehensive, step-by-step protocol for the proper

disposal of (S,R,S)-AHPC-C10-NHBoc, a specialized compound utilized in advanced scientific

research. By adhering to these guidelines, laboratories can maintain a secure operational

environment and uphold their commitment to environmental stewardship.

Compound Identification and Hazard Assessment
(S,R,S)-AHPC-C10-NHBoc is a complex organic molecule. A review of its Safety Data Sheet

(SDS) is the critical first step in determining the appropriate disposal pathway.

According to the Safety Data Sheet provided by MedChemExpress, (S,R,S)-AHPC-C10-
NHBoc (CAS No. 2412055-13-9) is not classified as a hazardous substance or mixture.[1]

However, standard laboratory precautions should always be observed when handling this or

any chemical compound.

Key Compound Data:
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Property Value Reference

Molecular Formula C38H59N5O6S [1]

Molecular Weight 713.97 g/mol [1]

Appearance Solid General for similar compounds

Primary Hazards None identified [1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Personal Protective Equipment (PPE)
Before handling (S,R,S)-AHPC-C10-NHBoc for any purpose, including disposal, it is

mandatory to be equipped with the appropriate Personal Protective Equipment (PPE) to

minimize exposure risk.

PPE Category Specific Recommendation

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Nitrile or other suitable chemical-resistant

gloves.

Body Protection A laboratory coat.

Respiratory Protection
In case of dust generation, a NIOSH-approved

respirator is recommended.

Always work in a well-ventilated area, preferably within a chemical fume hood, to prevent

inhalation exposure.[1]

Core Disposal Protocol: A Step-by-Step Approach
The disposal of (S,R,S)-AHPC-C10-NHBoc must be conducted in accordance with local, state,

and federal regulations.[1] The following protocol provides a general framework for its safe

disposal.
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Experimental Protocol: Waste Segregation and Containerization

Waste Identification: Identify the waste as a non-halogenated organic solid.[2]

Segregation: Keep this waste stream separate from other chemical wastes, especially

aqueous and halogenated organic waste.[2]

Containerization:

Use a dedicated, clearly labeled, and sealable container for solid chemical waste.[2]

The label must include the full chemical name: "(S,R,S)-AHPC-C10-NHBoc".

Ensure the container is made of a compatible material.

Disposal of Solid (S,R,S)-AHPC-C10-NHBoc:

Carefully transfer the solid waste into the designated, labeled waste container.

Avoid generating dust. If there is a risk of dust formation, handle the material in a fume hood.

[1]

Seal the container tightly.

Disposal of (S,R,S)-AHPC-C10-NHBoc in Solution:

If the compound is in a solvent, the entire solution should be treated as chemical waste.

Identify the solvent and ensure it is compatible with the waste container.

Transfer the solution to the appropriate liquid waste container (e.g., "Non-Halogenated

Organic Solvents").

Do not mix with incompatible waste streams.

Disposal of Contaminated Materials:

Any materials, such as personal protective equipment (PPE), absorbent pads, or weighing

papers, that are contaminated with (S,R,S)-AHPC-C10-NHBoc should be placed in the
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designated solid chemical waste container.[3]

Final Disposal:

Arrange for the collection of the chemical waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[2]

Crucially, never dispose of this chemical down the drain or in the regular trash.[2]

Emergency Procedures
In the event of accidental release or exposure, follow these first-aid measures:

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids to ensure thorough

rinsing. Seek prompt medical attention.[1]

Skin Contact

Thoroughly rinse the affected skin with plenty of

water. Remove contaminated clothing and seek

medical advice.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[1]

For spills, prevent further leakage and keep the product away from drains. Absorb solutions

with an inert, liquid-binding material and dispose of the contaminated material as hazardous

waste.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of (S,R,S)-AHPC-C10-
NHBoc.
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Caption: Disposal workflow for (S,R,S)-AHPC-C10-NHBoc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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